Cas no 2680887-33-4 (3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid)

• Product Name: 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid
• CAS No: 2680887-33-4
• MF: C₁₁H₉Cl₂F₂NO₃
• MW: 312.096868276596
• CID: 5635778
• PubChem ID: 165929810
• Update Time: 2025-10-29

3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292347
• 3-(3,5-dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid
• 2680887-33-4
• 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid

• Inchi： 1S/C11H9Cl2F2NO3/c1-5(17)16-9(11(14,15)10(18)19)6-2-7(12)4-8(13)3-6/h2-4,9H,1H3,(H,16,17)(H,18,19)
• InChI Key： RLOZQXBBRBIDJA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(C(=O)O)(F)F)NC(C)=O)Cl

Computed Properties

• Exact Mass: 310.9927549g/mol
• Monoisotopic Mass: 310.9927549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid (CAS No. 2680887-33-4)

3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid (CAS No. 2680887-33-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique structural features, including a dichlorophenyl ring and difluoropropanoic acid moiety, offers a wide range of potential applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and utility, making it a subject of ongoing scientific exploration.

The molecular structure of 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid includes a 3,5-dichlorophenyl group, which is known for its electron-withdrawing properties, and an acetamido substituent that enhances its reactivity in various chemical reactions. The presence of difluoropropanoic acid further contributes to its stability and solubility, making it a versatile intermediate in synthetic chemistry. These attributes have led to its investigation in the development of novel pharmaceuticals and agrochemicals, particularly in the context of enzyme inhibition and pest control.

One of the most compelling aspects of 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid is its potential role in drug discovery. The compound's ability to interact with biological targets, such as proteases and kinases, has made it a candidate for the development of therapeutic agents. Recent studies have explored its efficacy in modulating enzymatic activity, which could pave the way for treatments targeting metabolic disorders and inflammatory diseases. Additionally, its agrochemical applications are being investigated, with preliminary findings suggesting its utility in crop protection and pest management.

The synthesis of 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid involves multi-step organic reactions, including halogenation, amidation, and fluorination. These processes require precise control of reaction conditions to achieve high yields and purity. Advances in synthetic methodologies, such as flow chemistry and catalysis, have improved the efficiency of producing this compound, making it more accessible for research and industrial applications. The optimization of these synthetic routes remains a key focus for chemists aiming to scale up production.

In the context of market trends, the demand for 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid is expected to grow, driven by its potential in pharmaceuticals and agrochemicals. The compound's unique properties align with the increasing need for innovative solutions in sustainable agriculture and precision medicine. Companies specializing in fine chemicals and custom synthesis are actively exploring its commercial viability, with several patents filed for its derivatives and applications. This trend underscores the compound's significance in modern chemical research and development.

From an environmental and safety perspective, 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid is subject to rigorous testing to ensure its safe handling and disposal. Regulatory agencies worldwide are evaluating its ecological impact, particularly in agricultural settings. Researchers are also investigating biodegradation pathways to mitigate any potential environmental concerns. These efforts reflect the broader industry commitment to green chemistry and sustainable practices.

Looking ahead, the future of 3-(3,5-Dichlorophenyl)-3-acetamido-2,2-difluoropropanoic acid appears promising, with ongoing research uncovering new applications and refining its synthesis. Its versatility and potential to address critical challenges in healthcare and agriculture make it a compound of enduring interest. As scientific understanding deepens and technological advancements continue, this molecule is poised to play a pivotal role in the next generation of chemical innovations.